N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-14-6-7-19(15(2)12-14)23-20(25)16-8-10-24(11-9-16)21(26)17-4-3-5-18(22)13-17/h3-7,12-13,16H,8-11H2,1-2H3,(H,23,25)
• InChI Key: BYHWQMHJWRJUQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in the B-cell receptor signaling pathway, and its inhibition has been shown to be effective in the treatment of various B-cell malignancies.

Mechanism of Action

N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide binds to the ATP-binding site of BTK, preventing its activation and downstream signaling. This leads to the inhibition of B-cell receptor signaling and the suppression of B-cell proliferation and survival.
Biochemical and physiological effects:
In addition to its anti-tumor effects, N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to modulate immune responses. It can inhibit the production of pro-inflammatory cytokines and promote the differentiation of regulatory T cells, which can suppress immune responses. These effects may have implications for the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has several advantages as a research tool, including its high potency and selectivity for BTK, as well as its favorable pharmacokinetic properties. However, it is important to note that the effects of N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide may vary depending on the cell type and context, and further studies are needed to fully understand its mechanism of action and potential off-target effects.

Future Directions

There are several potential future directions for the development and application of N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide. These include:
1. Combination therapy: N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide may be used in combination with other drugs to enhance its anti-tumor effects and overcome resistance.
2. Biomarker identification: The identification of biomarkers that predict response to N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide may help to guide patient selection and improve treatment outcomes.
3. Autoimmune disease: The immunomodulatory effects of N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide may have potential applications in the treatment of autoimmune diseases.
4. CNS disorders: BTK has been implicated in the pathogenesis of several central nervous system disorders, and N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide may have potential applications in these areas.
In conclusion, N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide is a promising research tool with potential applications in the treatment of B-cell malignancies and other diseases. Further studies are needed to fully understand its mechanism of action and potential clinical applications.

Scientific Research Applications

N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. In these models, N-(2,4-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has been shown to induce apoptosis and inhibit cell proliferation, leading to the regression of tumors.